Cas no 2780325-83-7 (5-Iodo-4-methyl-1-tetrahydropyran-2-yl-pyrazole)

• Product Name: 5-Iodo-4-methyl-1-tetrahydropyran-2-yl-pyrazole
• CAS No: 2780325-83-7
• MF: C₉H₁₃IN₂O
• MW: 292.116794347763
• CID: 6795611
• PubChem ID: 163391994
• Update Time: 2024-11-08

5-Iodo-4-methyl-1-tetrahydropyran-2-yl-pyrazole Chemical and Physical Properties

Names and Identifiers

• G15328
• SCHEMBL24497787
• 2780325-83-7
• 5-iodo-4-methyl-1-tetrahydropyran-2-yl-pyrazole
• PS-19374
• 5-Iodo-4-methyl-1-tetrahydropyran-2-yl-pyrazole

• Inchi： 1S/C9H13IN2O/c1-7-6-11-12(9(7)10)8-4-2-3-5-13-8/h6,8H,2-5H2,1H3
• InChI Key： VKNIRHOYZGVSDC-UHFFFAOYSA-N
• SMILES： IC1=C(C)C=NN1C1CCCCO1

Computed Properties

• Exact Mass: 292.00726g/mol
• Monoisotopic Mass: 292.00726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 27Ų